4-bromo-N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]benzenesulfonamide

• IUPAC Name: 4-bromo-N-[3-(4-ethylpiperazin-1-yl)-3-oxopropyl]benzenesulfonamide
• InChI: InChI=1S/C15H22BrN3O3S/c1-2-18-9-11-19(12-10-18)15(20)7-8-17-23(21,22)14-5-3-13(16)4-6-14/h3-6,17H,2,7-12H2,1H3
• InChI Key: QPVNCBICCJCXSR-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)CCNS(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C15H22BrN3O3S
• Molecular Weight: 404.3 g/mol

Description

4-bromo-N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]benzenesulfonamide, also known as BOPP, is a chemical compound that has been widely used in scientific research applications. This molecule is a sulfonamide derivative and has been synthesized using various methods. Its mechanism of action involves inhibiting the activity of certain enzymes and receptors in the body.

Mechanism of Action

4-bromo-N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]benzenesulfonamide inhibits the activity of certain enzymes and receptors in the body by binding to them and preventing them from functioning properly. Specifically, 4-bromo-N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]benzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many cancer cells, and the dopamine D3 receptor, which is implicated in various neurological disorders.
Biochemical and Physiological Effects
4-bromo-N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]benzenesulfonamide has been shown to have various biochemical and physiological effects in the body. It has been shown to inhibit the growth and proliferation of cancer cells, reduce tumor size, and improve the efficacy of chemotherapy. 4-bromo-N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]benzenesulfonamide has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromo-N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]benzenesulfonamide in lab experiments is its specificity for certain enzymes and receptors. This allows researchers to study the activity of these targets without affecting other processes in the body. However, one limitation of using 4-bromo-N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]benzenesulfonamide is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of 4-bromo-N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]benzenesulfonamide in scientific research. One direction is the development of new drugs and therapies based on the structure of 4-bromo-N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]benzenesulfonamide. Another direction is the investigation of the role of carbonic anhydrase IX and the dopamine D3 receptor in various diseases and disorders. Additionally, the use of 4-bromo-N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]benzenesulfonamide in combination with other drugs and therapies may improve their efficacy and reduce side effects.

Synthesis Methods

The synthesis of 4-bromo-N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]benzenesulfonamide involves the reaction of 4-bromobenzenesulfonyl chloride with N-(4-ethylpiperazin-1-yl)acetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

4-bromo-N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]benzenesulfonamide has been widely used in scientific research as a tool to study the activity of certain enzymes and receptors in the body. It has been used to investigate the role of certain enzymes in cancer cells and to study the activity of certain receptors in the central nervous system. 4-bromo-N-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]benzenesulfonamide has also been used as a tool to develop new drugs and therapies for various diseases.